Cas no 182306-64-5 (Ethanone,1-(5-propyl-2-pyrazinyl)-)
182306-64-5 structure
Product Name:Ethanone,1-(5-propyl-2-pyrazinyl)-
CAS No:182306-64-5
MF:C9H12N2O
MW:164.204381942749
CID:113830
PubChem ID:45086306
Update Time:2025-04-18
Ethanone,1-(5-propyl-2-pyrazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(5-propyl-2-pyrazinyl)-
- Ethanone, 1-(5-propylpyrazinyl)- (9CI)
- 182306-64-5
- 1-(5-Propylpyrazin-2-yl)ethanone
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- Inchi: 1S/C9H12N2O/c1-3-4-8-5-11-9(6-10-8)7(2)12/h5-6H,3-4H2,1-2H3
- InChI Key: OVBCDIBDTCYEDW-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CN=C(C=N1)CCC
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.8A^2
- XLogP3: 1
Experimental Properties
- PSA: 42.85
Ethanone,1-(5-propyl-2-pyrazinyl)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
182306-64-5 (Ethanone,1-(5-propyl-2-pyrazinyl)-) Related Products
- 22047-25-2(Acetylpyrazine)
- 51369-99-4(1-(Pyrazin-2-yl)propan-1-one)
- 41110-21-8(1-(Pyrazin-2-yl)pentan-1-one)
- 61892-81-7(1-(Pyrazin-2-yl)butan-1-one)
- 1248815-46-4(1-(Pyrazin-2-yl)hexan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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